Cas no 1804844-48-1 (6-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-4-methanol)

• Product Name: 6-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-4-methanol
• CAS No: 1804844-48-1
• MF: C₈H₉BrF₂N₂O
• MW: 267.070667982101
• CID: 4809034
• Update Time: 2025-05-19

6-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-4-methanol

• Inchi： 1S/C8H9BrF2N2O/c9-6-4(3-14)1-5(2-12)13-7(6)8(10)11/h1,8,14H,2-3,12H2
• InChI Key： PXFCRYIMRKLUIT-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)F)N=C(CN)C=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 0.2
• Topological Polar Surface Area: 59.1

Additional information on 6-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-4-methanol

Introduction to 6-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-4-methanol (CAS No. 1804844-48-1)

6-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-4-methanol is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1804844-48-1, belongs to the pyridine family, which is well-documented for its role in medicinal chemistry. The presence of multiple functional groups, including an amino methyl group, a bromo substituent, and a difluoromethyl group, makes this molecule a promising candidate for further exploration in drug discovery and development.

The aminomethyl group at the 6-position of the pyridine ring introduces a nucleophilic center, which can be exploited for further derivatization. This feature is particularly useful in the synthesis of more complex molecules, such as peptidomimetics or kinase inhibitors. The bromo atom at the 3-position provides a handle for cross-coupling reactions, enabling the introduction of diverse side chains or pharmacophores. Additionally, the difluoromethyl group at the 2-position is known to enhance metabolic stability and binding affinity in many drug candidates.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug design. The difluoromethyl group, in particular, has been shown to improve pharmacokinetic properties by increasing lipophilicity and reducing susceptibility to metabolic degradation. This has led to its incorporation into numerous approved drugs and clinical candidates. The combination of these features in 6-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-4-methanol suggests that it may exhibit multiple desirable properties, making it an attractive scaffold for further investigation.

In the context of modern drug discovery, small molecules like 6-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-4-methanol are often used as starting points for structure-activity relationship (SAR) studies. By systematically modifying specific functional groups, researchers can gain insights into the relationship between molecular structure and biological activity. For instance, replacing the amino methyl group with other nucleophiles or altering the position of the bromo substituent could reveal new therapeutic opportunities.

One of the most compelling aspects of this compound is its potential application in targeting neurological disorders. Pyridine derivatives have been extensively studied for their ability to interact with neurotransmitter receptors and ion channels. The presence of both an amino group and a hydroxyl group on the same molecule allows for multiple points of interaction with biological targets, which could lead to enhanced efficacy or selectivity. Furthermore, the difluoromethyl group may contribute to improved blood-brain barrier penetration, a critical factor for treating central nervous system (CNS) disorders.

Another area of interest is the use of this compound in oncology research. Brominated pyridines have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The bromo atom at the 3-position can be readily functionalized via palladium-catalyzed cross-coupling reactions to introduce various aryl or heteroaryl groups. These modifications can fine-tune binding interactions with target proteins, potentially leading to more potent and selective anticancer agents.

The synthesis of 6-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-4-methanol presents an interesting challenge due to its complex structure. However, recent developments in synthetic methodology have made it more feasible to access such molecules efficiently. For example, transition-metal-catalyzed reactions have enabled rapid construction of heterocyclic frameworks, while protecting group strategies have allowed for selective modification of different functional groups.

From a computational chemistry perspective, virtual screening techniques have been increasingly used to identify promising hits like 6-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-4-methanol from large libraries of compounds. These methods leverage advanced algorithms and large datasets to predict biological activity based on molecular structure. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process significantly.

The future prospects for this compound are promising, with ongoing research exploring its potential in various therapeutic areas. As our understanding of biological pathways continues to grow, new targets are being identified that could benefit from small molecule intervention. Compounds like 6-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-4-methanol, with their rich structural diversity and multiple functional handles, are well-positioned to play a key role in addressing these challenges.

In conclusion,6-(Aminomethyl)-3-bromo-2-(difluoromethyl)pyridine-4-methanol (CAS No. 1804844-48-1) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for further exploration in drug discovery, particularly in areas such as oncology and neuroscience. With continued advancements in synthetic chemistry and computational methods, this molecule is likely to remain a valuable tool for researchers seeking novel therapeutic agents.